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Compound of Interest

Compound Name: 10X4

Cat. No.: B15577490

For researchers, scientists, and drug development professionals working with I0X4, a potent
and selective inhibitor of hypoxia-inducible factor (HIF) prolyl hydroxylase 2 (PHD2), adherence
to strict safety and handling protocols is paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure the safe
and effective use of this compound in a laboratory setting.

Key Safety Information

A comprehensive understanding of the hazards associated with 10X4 is critical. The following
table summarizes the key safety information derived from the Safety Data Sheet (SDS).
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Hazard Category

GHS Classification

Precautionary Statements

Acute Toxicity, Oral

Warning

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse

mouth.

Serious Eye Damage/Eye

Irritation

Warning

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

Skin Corrosion/Irritation

Warning

P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362+P364:
Take off contaminated clothing

and wash it before reuse.

Specific Target Organ Toxicity
(Single Exposure)

Warning

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
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POISON CENTER or
doctor/physician if you feel

unwell.

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling I0X4 will minimize exposure risk and ensure experimental

integrity.

Engineering Controls

o Ventilation: Always handle 10X4 in a well-ventilated area. For procedures that may generate
dust or aerosols, a chemical fume hood is required.

o Designated Area: Establish a designated area for handling 10X4, clearly marked with
appropriate hazard signs.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 10X4:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against
splashes.

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for
any tears or punctures before and during use.

» Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.

o Respiratory Protection: If working outside of a fume hood where dust or aerosols may be
generated, a NIOSH-approved respirator is necessary.

The following diagram illustrates the logical workflow for the safe handling of I0X4.
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Disposal Plan

Proper disposal of IOX4 and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: Unused 10X4 and any solutions containing it must be disposed of as
hazardous chemical waste.

o Contaminated Materials: All disposable materials that have come into contact with 10X4,
such as gloves, pipette tips, and empty containers, should be collected in a designated,
sealed waste container.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name "10X4".

o Collection: Follow your institution's specific procedures for the collection of chemical waste.
Do not dispose of I0X4 down the drain or in regular trash. Empty containers should be triple-
rinsed, with the rinsate collected as hazardous waste, before being discarded.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely incorporate 10X4 into their studies, fostering a secure and productive research
environment.

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
I0X4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577490#personal-protective-equipment-for-
handling-iox4]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15577490?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577490?utm_src=pdf-body
https://www.benchchem.com/product/b15577490?utm_src=pdf-body
https://www.benchchem.com/product/b15577490?utm_src=pdf-body
https://www.benchchem.com/product/b15577490?utm_src=pdf-body
https://www.benchchem.com/product/b15577490?utm_src=pdf-body
https://www.benchchem.com/product/b15577490?utm_src=pdf-body
https://www.benchchem.com/product/b15577490?utm_src=pdf-body
https://www.benchchem.com/product/b15577490#personal-protective-equipment-for-handling-iox4
https://www.benchchem.com/product/b15577490#personal-protective-equipment-for-handling-iox4
https://www.benchchem.com/product/b15577490#personal-protective-equipment-for-handling-iox4
https://www.benchchem.com/product/b15577490#personal-protective-equipment-for-handling-iox4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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